Cas no 374770-58-8 (5-acetyl-4-(4-chlorophenyl)-6-methyl-2-(methylsulfanyl)pyridine-3-carbonitrile)

5-Acetyl-4-(4-chlorophenyl)-6-methyl-2-(methylsulfanyl)pyridine-3-carbonitrile is a pyridine-based heterocyclic compound featuring a chlorophenyl substituent, acetyl group, and methylsulfanyl moiety. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (carbonitrile, acetyl) and electron-donating (methylsulfanyl) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. The 4-chlorophenyl group contributes to its potential bioactivity, often explored in medicinal chemistry for targeted applications. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in research and industrial processes. Its well-defined molecular structure facilitates precise modifications for specialized synthetic pathways.
5-acetyl-4-(4-chlorophenyl)-6-methyl-2-(methylsulfanyl)pyridine-3-carbonitrile structure
374770-58-8 structure
Product Name:5-acetyl-4-(4-chlorophenyl)-6-methyl-2-(methylsulfanyl)pyridine-3-carbonitrile
CAS No:374770-58-8
MF:C16H13ClN2OS
MW:316.805221319199
CID:1484031
PubChem ID:805895
Update Time:2025-06-09

5-acetyl-4-(4-chlorophenyl)-6-methyl-2-(methylsulfanyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,5-acetyl-4-(4-chlorophenyl)-6-methyl-2-(methylthio)-
    • 5-acetyl-4-(4-chlorophenyl)-6-methyl-2-(methylsulfanyl)pyridine-3-carbonitrile
    • STK839198
    • F0182-0364
    • SR-01000241316
    • SR-01000241316-1
    • 5-acetyl-4-(4-chlorophenyl)-6-methyl-2-(methylthio)nicotinonitrile
    • AKOS005624923
    • 5-acetyl-4-(4-chlorophenyl)-6-methyl-2-methylsulfanylpyridine-3-carbonitrile
    • 374770-58-8
    • Inchi: 1S/C16H13ClN2OS/c1-9-14(10(2)20)15(11-4-6-12(17)7-5-11)13(8-18)16(19-9)21-3/h4-7H,1-3H3
    • InChI Key: HWZCXNCHLWIYST-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C(C#N)=C(N=C(C)C=1C(C)=O)SC

Computed Properties

  • Exact Mass: 316.04389
  • Monoisotopic Mass: 316.0437119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 79Ų

Experimental Properties

  • PSA: 53.75

5-acetyl-4-(4-chlorophenyl)-6-methyl-2-(methylsulfanyl)pyridine-3-carbonitrile Pricemore >>

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F0182-0364-2μmol
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F0182-0364-10mg
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5-acetyl-4-(4-chlorophenyl)-6-methyl-2-(methylsulfanyl)pyridine-3-carbonitrile Related Literature

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